4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 4-acetamido-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H17N3O3/c1-14(26)23-17-10-6-15(7-11-17)21(27)24-18-12-8-16(9-13-18)22-25-19-4-2-3-5-20(19)28-22/h2-13H,1H3,(H,23,26)(H,24,27)
• InChI Key: GSBBQYSSZJGMRF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H17N3O3
• DSSTOX Substance ID: DTXSID50362241
• Molecular Weight: 371.4 g/mol
• CAS RN: 5773-27-3

Description

4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BZP-AM or N-(4-(2-benzoxazolyl)-4-(acetylamino)phenyl)benzamide.

Scientific Research Applications

4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide has various scientific research applications. It has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease due to its ability to inhibit the aggregation of amyloid-beta peptides. Additionally, it has been studied for its potential use in the treatment of inflammation and pain.

Mechanism of Action

The mechanism of action of 4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide involves its ability to inhibit the activity of certain enzymes, such as histone deacetylases and cyclooxygenases. This inhibition leads to the suppression of cancer cell growth, inhibition of amyloid-beta peptide aggregation, and reduction of inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide include the inhibition of cancer cell growth, inhibition of amyloid-beta peptide aggregation, and reduction of inflammation and pain. It has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide in lab experiments is its ability to inhibit the activity of specific enzymes, which can lead to the development of new drugs for the treatment of various diseases. However, one limitation of using this compound is its potential toxicity, which can affect the accuracy of lab experiments.

Future Directions

There are several future directions for the research of 4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide. One future direction is to study its potential use in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Another future direction is to develop more efficient synthesis methods for this compound, which can reduce the cost and time required for its production. Additionally, future research can focus on the optimization of its chemical structure to enhance its potency and reduce its toxicity.
Conclusion:
In conclusion, 4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has shown promising results in various scientific research applications. Its ability to inhibit the activity of specific enzymes makes it a potential candidate for the development of new drugs for the treatment of various diseases. However, further research is required to fully understand its mechanism of action and to optimize its chemical structure for enhanced potency and reduced toxicity.

Synthesis Methods

The synthesis of 4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide involves a multistep process. The first step involves the reaction of 2-aminobenzoxazole with 4-bromoacetophenone in the presence of a base to form 4-(2-benzoxazolyl)-4-bromoacetophenone. The second step involves the reaction of the obtained compound with an amine, such as N-(4-aminophenyl)benzamide, in the presence of a base to form 4-(acetylamino)-N-[4-(1,3-benzoxazol-2-yl)phenyl]benzamide.